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Compound Name: N-benzyloctan-4-amine

Cat. No.: B15429784

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-benzyloctan-4-amine is a secondary amine with a molecular structure suggesting potential
applications in medicinal chemistry and materials science. This technical guide provides a
comprehensive overview of its physicochemical properties, a detailed experimental protocol for
its synthesis via reductive amination, and a discussion of its potential, yet currently
uncharacterized, biological significance. Due to the limited availability of experimental data for
this specific isomer, this guide combines theoretical predictions with established chemical
principles to serve as a foundational resource for researchers.

Physicochemical Properties

Quantitative data for N-benzyloctan-4-amine is not readily available in the public domain. The
following table summarizes the computed and estimated physicochemical properties based on
its structure and comparison with similar secondary amines. It is important to note that these
are theoretical values and experimental validation is required.
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Property Value Source
Molecular Formula CisH2sN Calculated
Molecular Weight 219.37 g/mol Calculated[1]
Colorless to pale yellow liquid General properties of
Appearance ) ]
(predicted) secondary amines
N ) Not available (predicted to be General properties of
Boiling Point .
>250 °C) secondary amines
] ] Not applicable (predicted to be  General properties of
Melting Point

liquid at STP) secondary amines

pKa (conjugate acid)

) General properties of
~10-11 (estimated) )
secondary amines

LogP (octanol-water partition

~4.7 (computed for N-

L ] PubChem[1]
coefficient) benzyloctan-1-amine)
Insoluble in water; soluble in _
. . General properties of
Solubility organic solvents (e.g., ethanol,

) secondary amines
diethyl ether, chloroform)

Synthesis of N-benzyloctan-4-amine

The most direct and widely used method for the synthesis of N-benzyloctan-4-amine is the

reductive amination of 4-octanone with benzylamine. This one-pot reaction involves the

formation of an intermediate imine, which is then reduced in situ to the desired secondary

amine.[2][3][4][5][6]

Experimental Protocol: Reductive Amination

Materials:

e 4-Octanone

e Benzylamine

e Sodium triacetoxyborohydride (NaBH(OACc)s) or Sodium cyanoborohydride (NaBH3CN)
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e Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) as solvent

o Acetic acid (catalyst)

e Saturated aqueous sodium bicarbonate (NaHCOs) solution

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

« Rotary evaporator

» Standard laboratory glassware for organic synthesis

Procedure:

e To a solution of 4-octanone (1.0 eq) in dichloromethane (DCM), add benzylamine (1.0-1.2
eq) and a catalytic amount of acetic acid.

« Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine
intermediate.

 In a separate flask, prepare a solution or suspension of the reducing agent, sodium
triacetoxyborohydride (1.5 eq), in DCM.

o Slowly add the reducing agent to the reaction mixture. The reaction is typically exothermic,
and cooling may be necessary to maintain room temperature.

» Allow the reaction to stir at room temperature for 12-24 hours. Reaction progress can be
monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry
(GC-MS).

» Upon completion, quench the reaction by the slow addition of a saturated aqueous solution
of sodium bicarbonate until gas evolution ceases.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x
volumes).

o Combine the organic layers and wash with brine.
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» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator.

e The crude product can be purified by column chromatography on silica gel using a suitable
eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure N-benzyloctan-4-

amine.

Diagram of the Synthetic Workflow:

N-benzyloctan-4-amine
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Caption: Synthetic workflow for N-benzyloctan-4-amine.

Biological Activity and Signaling Pathways

As of the date of this guide, there is no published research detailing the biological activity,
mechanism of action, or associated signaling pathways of N-benzyloctan-4-amine. The
presence of a benzyl group and a medium-length alkyl chain attached to a secondary amine
suggests that the molecule could potentially interact with various biological targets.
Compounds with similar structural motifs have been explored for a range of activities, including
but not limited to, antimicrobial and anticancer properties. However, any such potential for N-
benzyloctan-4-amine is purely speculative at this stage and awaits experimental investigation.

Diagram of Potential Research Logic:
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Caption: A logical workflow for investigating biological activity.

Conclusion
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N-benzyloctan-4-amine represents an under-investigated chemical entity. This guide provides
a starting point for researchers by outlining its probable physicochemical characteristics and a
reliable synthetic protocol. The absence of biological data highlights an opportunity for novel
research into the potential therapeutic applications of this and related compounds. Future work
should focus on the experimental validation of the predicted properties and a thorough
investigation of its biological activity profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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